Cas no 28523-32-2 (Methylcyclohexylacetamide)

• Product Name: Methylcyclohexylacetamide
• CAS No: 28523-32-2
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6639855
• PubChem ID: 12294714
• Update Time: 2024-01-19

Methylcyclohexylacetamide Chemical and Physical Properties

Names and Identifiers

• methylcyclohexylacetamide
• 28523-32-2
• DTXSID401309172
• SCHEMBL885301
• alpha-Methylcyclohexaneacetamide
• Methylcyclohexylacetamide

• Inchi： 1S/C9H17NO/c1-7(9(10)11)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H2,10,11)
• InChI Key： CYKNZBUPYWRARU-UHFFFAOYSA-N
• SMILES： O=C(C(C)C1CCCCC1)N

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1Ų